Cas no 1806396-07-5 (2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde
• CAS No: 1806396-07-5
• MF: C₉H₅F₂NO₂
• MW: 197.138309240341
• MDL: MFCD28803893
• CID: 4819869
• PubChem ID: 118843081
• Update Time: 2025-05-21

2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde

• MDL： MFCD28803893
• Inchi： 1S/C9H5F2NO2/c10-8(11)9-12-6-2-1-5(4-13)3-7(6)14-9/h1-4,8H
• InChI Key： NAPHTQMZGXEWKS-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC(C=O)=CC=2O1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1

Additional information on 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde

2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde: A Comprehensive Overview

The compound with CAS No. 1806396-07-5, commonly referred to as 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzo[d]oxazole ring system with a difluoromethyl substituent and an aldehyde group. The benzo[d]oxazole core is a heterocyclic aromatic compound known for its stability and versatility in various chemical reactions, making it a valuable scaffold for drug design and material synthesis.

Recent studies have highlighted the potential of 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), which are critical in various disease states including cancer, inflammation, and neurodegenerative disorders. The difluoromethyl group attached to the benzo[d]oxazole ring introduces unique electronic and steric properties, enhancing the molecule's bioactivity and selectivity.

In addition to its pharmacological applications, 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde has shown promise in materials science. Its aldehyde functional group enables the formation of cross-linked networks through Schiff base reactions, making it a candidate for advanced polymer materials with tailored mechanical and thermal properties. Recent advancements in green chemistry have also led to the exploration of this compound as a building block for sustainable materials, leveraging its ability to participate in eco-friendly synthesis pathways.

The synthesis of 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzo[d]oxazole ring through cyclization reactions, followed by the introduction of the difluoromethyl group via electrophilic substitution or nucleophilic aromatic substitution. The final aldehyde group is typically introduced through oxidation of an alcohol or direct alkylation strategies.

From an analytical standpoint, 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry, electronic distribution, and intermolecular interactions, which are crucial for understanding its reactivity and bioavailability.

In terms of safety and handling, 2-(Difluoromethyl)benzo[d]oxazole-6-carboxaldehyde is considered non-hazardous under normal conditions. However, standard laboratory precautions should be followed when working with this compound to ensure optimal results and minimize any potential risks associated with chemical handling.